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Compound of Interest

Compound Name: 2-Pentyl thiocyanate

Cat. No.: B1621788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 2-Pentyl thiocyanate (CAS 61735-43-1) is limited in

publicly available literature. Therefore, this guide provides comprehensive information on the

synthesis, properties, and biological relevance of short-chain alkyl thiocyanates as a

representative class, with specific data for analogous compounds where indicated.

Introduction
2-Pentyl thiocyanate, bearing the CAS number 61735-43-1, is an organic compound

belonging to the alkyl thiocyanate family. These compounds are characterized by the presence

of a thiocyanate functional group (-S-C≡N) attached to an alkyl chain. Alkyl thiocyanates are

recognized for their versatile applications in organic synthesis and their potential as bioactive

molecules. They serve as important intermediates in the preparation of various sulfur-

containing compounds and have garnered interest in the fields of medicinal chemistry and drug

development due to their diverse biological activities.[1]

The thiocyanate moiety is considered a pseudohalide, and its chemical behavior allows for a

wide range of chemical transformations. The unique electronic properties of the SCN group

contribute to the biological activities observed in this class of compounds.
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Due to the scarcity of specific experimental data for 2-pentyl thiocyanate, the following tables

summarize typical physicochemical and spectral properties of closely related short-chain alkyl

thiocyanates. This information provides a valuable reference for researchers working with

similar compounds.

Table 1: Physicochemical Properties of Analogous Alkyl Thiocyanates

Property Methyl Thiocyanate
Isopropyl
Thiocyanate

General
Observations for
Alkyl Thiocyanates

Molecular Formula C2H3NS C4H7NS CnH2n+1NS

Molecular Weight (

g/mol )
73.12 101.17

Increases with chain

length

Boiling Point (°C) 130-133 152-154
Increases with

molecular weight

Density (g/cm³) 1.004 0.938
Generally less dense

than water

Appearance Colorless liquid
Colorless to pale

yellow liquid

Typically colorless to

yellowish liquids

Solubility

Slightly soluble in

water; soluble in

organic solvents

Sparingly soluble in

water; soluble in

ethanol, ether

Generally low water

solubility, good

solubility in organic

solvents

Note: The data for Methyl Thiocyanate and Isopropyl Thiocyanate is presented for comparative

purposes.

Table 2: Spectral Data of Analogous Alkyl Thiocyanates
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Spectral Data Methyl Thiocyanate
General Alkyl
Thiocyanates

¹H NMR δ ~2.6 ppm (s, 3H)

Alkyl protons adjacent to the

SCN group typically appear in

the δ 2.5-3.5 ppm range.

¹³C NMR
δ ~112 ppm (SCN), δ ~33 ppm

(CH₃)

The thiocyanate carbon (SCN)

resonates around δ 110-115

ppm.[2][3]

IR Spectroscopy (cm⁻¹) ~2150 (C≡N stretch)

A strong, sharp absorption

band in the range of 2140-

2175 cm⁻¹ is characteristic of

the C≡N stretch in the

thiocyanate group.[4][5][6]

Mass Spectrometry (m/z) Molecular ion peak (M⁺) at 73

Fragmentation patterns will be

dependent on the specific alkyl

group. Common fragments

may include the loss of the

SCN group or cleavage of the

alkyl chain.

Note: The spectral data provided is for Methyl Thiocyanate and represents typical values for

short-chain alkyl thiocyanates.

Synthesis of 2-Pentyl Thiocyanate
General Synthetic Approach
The most common method for the synthesis of alkyl thiocyanates is the nucleophilic

substitution reaction between an alkyl halide and an alkali metal thiocyanate.[7] For 2-pentyl
thiocyanate, this would involve the reaction of 2-bromopentane or 2-chloropentane with a

thiocyanate salt such as sodium or potassium thiocyanate.
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Caption: General synthesis of 2-Pentyl Thiocyanate.

Experimental Protocol (Representative)
The following is a representative experimental protocol for the synthesis of a secondary alkyl

thiocyanate, which can be adapted for 2-pentyl thiocyanate.

Materials:

2-Bromopentane

Sodium thiocyanate (NaSCN) or Potassium thiocyanate (KSCN)

Ethanol (absolute)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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A solution of sodium thiocyanate (1.2 equivalents) in absolute ethanol is prepared in a round-

bottom flask equipped with a reflux condenser and a magnetic stirrer.

2-Bromopentane (1.0 equivalent) is added to the stirred solution.

The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator.

The residue is partitioned between diethyl ether and water.

The organic layer is separated, washed with water and then with brine.

The organic layer is dried over anhydrous magnesium sulfate.

The drying agent is removed by filtration.

The solvent is evaporated to yield the crude 2-pentyl thiocyanate.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.
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Caption: Experimental workflow for synthesis.
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Biological Activity and Mechanism of Action
While specific studies on 2-pentyl thiocyanate are not widely reported, the broader class of

organic thiocyanates has demonstrated a range of biological activities.

Antimicrobial and Antifungal Activity
Organic thiocyanates have been investigated for their potential as antimicrobial and antifungal

agents. The thiocyanate group can interact with biological nucleophiles, such as sulfhydryl

groups in enzymes and proteins, leading to the disruption of essential cellular processes in

microorganisms.

Role in Host Defense
In biological systems, the thiocyanate anion (SCN⁻) is a substrate for peroxidases, such as

lactoperoxidase and myeloperoxidase. These enzymes catalyze the oxidation of thiocyanate by

hydrogen peroxide to produce hypothiocyanous acid (HOSCN), a potent antimicrobial agent

that plays a role in the innate immune system. While 2-pentyl thiocyanate is an organic

molecule, its metabolism or interaction with biological systems could potentially influence these

pathways.
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Caption: Thiocyanate in the peroxidase host defense system.

Potential in Drug Development
The thiocyanate functional group is a versatile scaffold in drug design. It can be used to

modulate the pharmacokinetic and pharmacodynamic properties of lead compounds. The

ability of the thiocyanate group to act as a bioisostere for other functional groups, and its

potential to engage in specific interactions with biological targets, makes it an attractive moiety

for the development of new therapeutic agents.

Safety and Handling
Disclaimer: The following safety information is based on the general properties of alkyl

thiocyanates and may not be specific to 2-pentyl thiocyanate. Always consult the Safety Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1621788?utm_src=pdf-body-img
https://www.benchchem.com/product/b1621788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sheet (SDS) provided by the supplier before handling this compound.

General Hazards: Alkyl thiocyanates are generally considered to be harmful if swallowed, in

contact with skin, or if inhaled. They can cause irritation to the skin, eyes, and respiratory

tract.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
2-Pentyl thiocyanate is a member of the versatile class of organic thiocyanates. While specific

data for this compound is limited, the general understanding of alkyl thiocyanates provides a

strong foundation for its potential applications in organic synthesis and medicinal chemistry.

Further research into the specific properties and biological activities of 2-pentyl thiocyanate is

warranted to fully explore its potential. This guide serves as a comprehensive resource for

researchers and professionals, summarizing the available knowledge and providing a

framework for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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